Cas no 71720-41-7 (7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, calcium salt (2:1))

• Product Name: 7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, calcium salt (2:1)
• CAS No: 71720-41-7
• MF: C₁₈H₁₈CaN₈O₈
• MW: 514.46232175827
• CID: 570600
• PubChem ID: 21149546
• Update Time: 2025-04-19

7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, calcium salt (2:1)
• calcium 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetate
• calcium,2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetate
• 7H-purine-7-acetate, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, calcium salt
• Calcium bis[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetate]
• NS00091771
• 71720-41-7
• DTXSID30992323
• EINECS 275-889-3

• Inchi： 1S/2C9H10N4O4.Ca/c2*1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15;/h2*4H,3H2,1-2H3,(H,14,15);/q;;+2/p-2
• InChI Key： GLKKXCKNQZHZHS-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C1C2=C(N=CN2CC(=O)[O-])N(C)C(N1C)=O.O=C1C2=C(N=CN2CC(=O)[O-])N(C)C(N1C)=O

Computed Properties

• Exact Mass: 514.08754
• Monoisotopic Mass: 514.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Boiling Point: 555.7°C at 760 mmHg
• Flash Point: 289.9°C
• PSA: 197.14